Cas no 2248187-89-3 (Ethyl 4-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate)

• Product Name: Ethyl 4-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate
• CAS No: 2248187-89-3
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 5846860
• PubChem ID: 137939777
• Update Time: 2025-06-10

Ethyl 4-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate
• ethyl (1r,4r)-4-[(pyrimidin-2-yl)amino]cyclohexane-1-carboxylate
• EN300-6508111
• 2248187-89-3

• Inchi： 1S/C13H19N3O2/c1-2-18-12(17)10-4-6-11(7-5-10)16-13-14-8-3-9-15-13/h3,8-11H,2,4-7H2,1H3,(H,14,15,16)
• InChI Key： OBUJNLQSGRRJIJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCC(CC1)NC1N=CC=CN=1)=O

Computed Properties

• Exact Mass: 249.147726857g/mol
• Monoisotopic Mass: 249.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.1Ų

Additional information on Ethyl 4-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate

Introduction to Ethyl 4-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate (CAS No. 2248187-89-3)

Ethyl 4-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate (CAS No. 2248187-89-3) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, which include a cyclohexane ring, an ethyl ester group, and a pyrimidine moiety. These structural elements contribute to its diverse biological activities and chemical properties, making it a valuable candidate for various research and development initiatives.

The cyclohexane ring in Ethyl 4-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate provides the compound with enhanced stability and rigidity, which are crucial for maintaining its structural integrity under different conditions. The ethyl ester group adds solubility and reactivity, facilitating its use in various chemical reactions and formulations. The pyrimidine moiety, a key component of many biologically active molecules, imparts the compound with potential therapeutic properties, particularly in the areas of anti-inflammatory and anti-cancer research.

Recent studies have highlighted the potential of Ethyl 4-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate in modulating specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that Ethyl 4-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, Ethyl 4-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound selectively targets and inhibits the growth of certain cancer cell lines, particularly those overexpressing specific receptors or enzymes. The mechanism of action involves the disruption of key signaling pathways that are critical for cancer cell survival and proliferation.

The synthesis of Ethyl 4-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate has been extensively studied to optimize yield and purity. One common synthetic route involves the reaction of 4-amino-cyclohexanecarboxylic acid ethyl ester with 2-chloropyrimidine in the presence of a base such as potassium carbonate. This method provides a high yield of the desired product with minimal side reactions, making it suitable for large-scale production.

The physical and chemical properties of Ethyl 4-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate have been well-characterized. It is a white crystalline solid with a melting point ranging from 105°C to 107°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it easy to handle and process in laboratory settings.

In terms of safety, Ethyl 4-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate is generally considered safe when handled under appropriate conditions. However, like many chemical compounds, it should be used with caution to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling.

The future prospects for Ethyl 4-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate are promising. Ongoing research is focused on further elucidating its biological mechanisms and optimizing its pharmacological properties for clinical applications. Additionally, efforts are being made to develop more efficient synthetic methods to reduce production costs and improve scalability.

In conclusion, Ethyl 4-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate (CAS No. 2248187-89-3) is a versatile compound with significant potential in both research and industry. Its unique structural features and biological activities make it an attractive candidate for the development of new therapeutic agents and chemical formulations. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.